Cas no 2248373-20-6 (5-Ethoxy-1-ethyl-3-methylpyrazole)

• Product Name: 5-Ethoxy-1-ethyl-3-methylpyrazole
• CAS No: 2248373-20-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6255314
• PubChem ID: 137935309
• Update Time: 2025-06-08

5-Ethoxy-1-ethyl-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-6495615
• 5-Ethoxy-1-ethyl-3-methylpyrazole
• 5-ethoxy-1-ethyl-3-methyl-1H-pyrazole
• 2248373-20-6

• Inchi： 1S/C8H14N2O/c1-4-10-8(11-5-2)6-7(3)9-10/h6H,4-5H2,1-3H3
• InChI Key： PRSJFTSQDCHKIM-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C)=NN1CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Additional information on 5-Ethoxy-1-ethyl-3-methylpyrazole

Research Brief on 5-Ethoxy-1-ethyl-3-methylpyrazole (CAS: 2248373-20-6): Recent Advances and Applications

5-Ethoxy-1-ethyl-3-methylpyrazole (CAS: 2248373-20-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the design of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-Ethoxy-1-ethyl-3-methylpyrazole as a scaffold for developing selective kinase inhibitors. The researchers demonstrated that modifications to the pyrazole core could enhance binding affinity to specific kinase targets, offering a promising avenue for cancer therapy. The compound's ethoxy and ethyl substituents were found to play a critical role in modulating its pharmacokinetic properties, including solubility and metabolic stability.

In addition to its therapeutic potential, 5-Ethoxy-1-ethyl-3-methylpyrazole has been utilized in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for synthesizing novel pesticides with improved efficacy and environmental safety profiles. The compound's structural flexibility allows for the introduction of various functional groups, enabling the fine-tuning of biological activity against target pests while minimizing off-target effects.

Another area of interest is the compound's application in material science. A 2024 study in Advanced Materials reported the incorporation of 5-Ethoxy-1-ethyl-3-methylpyrazole into polymer matrices to enhance thermal stability and mechanical properties. The researchers attributed these improvements to the compound's ability to form hydrogen bonds with polymer chains, thereby reinforcing the material's structural integrity.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-Ethoxy-1-ethyl-3-methylpyrazole. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For instance, a green chemistry approach using catalytic hydrogenation has shown promise in minimizing waste and improving atom economy, as detailed in a 2023 Organic Process Research & Development article.

In conclusion, 5-Ethoxy-1-ethyl-3-methylpyrazole (CAS: 2248373-20-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications span drug discovery, agrochemical development, and material science, underscoring its importance as a building block for innovative solutions. Future research should focus on further elucidating its mechanism of action and exploring new derivatives with enhanced bioactivity and safety profiles.